Cas no 1210047-61-2 (6-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoxaline)

• Product Name: 6-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoxaline
• CAS No: 1210047-61-2
• MF: C₁₅H₁₉BN₂O₂
• MW: 270.134563684464
• MDL: MFCD18383866
• CID: 4577818
• PubChem ID: 59286344
• Update Time: 2025-07-21

6-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• 6-METHYL-7-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)QUINOXALINE
• 6-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoxaline

• MDL： MFCD18383866
• Inchi： 1S/C15H19BN2O2/c1-10-8-12-13(18-7-6-17-12)9-11(10)16-19-14(2,3)15(4,5)20-16/h6-9H,1-5H3
• InChI Key： AIQHIERPJVIJNJ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C)=C(B3OC(C)(C)C(C)(C)O3)C=2)N=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 6-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoxaline

Introduction to 6-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoxaline (CAS No. 1210047-61-2)

6-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoxaline, identified by the CAS number 1210047-61-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the quinoxaline family, a class of heterocyclic molecules known for their diverse biological activities and structural versatility. The presence of a tetramethyl-substituted boronic ester group at the 7-position of the quinoxaline core enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The structure of 6-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoxaline features a quinoxaline ring system substituted with a methyl group at the 6-position and a boronic ester moiety at the 7-position. The tetramethylboronate ester is particularly noteworthy as it facilitates cross-coupling reactions, such as Suzuki-Miyaura couplings, which are widely employed in constructing complex molecular architectures. This reactivity has made the compound an indispensable tool in the synthesis of biologically active molecules, including potential therapeutic agents.

In recent years, there has been a surge in research focused on developing novel quinoxaline derivatives due to their demonstrated pharmacological properties. Quinoxalines exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of substituents like the tetramethylboronate ester not only enhances synthetic utility but also opens up new avenues for drug discovery by enabling modular construction of quinoxaline-based scaffolds.

One of the most compelling applications of 6-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoxaline is in the development of targeted therapies for cancer. Quinoxaline derivatives have shown promise as kinase inhibitors and are being explored for their ability to disrupt oncogenic signaling pathways. The boronic ester functionality allows for facile introduction of additional pharmacophores through cross-coupling reactions, enabling the creation of highly specific inhibitors with improved pharmacokinetic profiles.

Recent studies have highlighted the potential of 6-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoxaline as a precursor in the synthesis of novel antiviral agents. The quinoxaline core is known to interact with viral enzymes and replication machinery, making it an attractive scaffold for antiviral drug design. Researchers have leveraged its reactivity to develop compounds that inhibit viral proteases and polymerases, offering new strategies against emerging viral threats.

The compound's utility extends beyond pharmaceutical applications into materials science. Quinoxalines with boronic ester functionalities are being investigated for their role in organic electronics and optoelectronic devices. The ability to precisely modify the structure of these molecules through cross-coupling reactions allows for the development of advanced materials with tailored electronic properties. These materials are particularly relevant in the fabrication of organic light-emitting diodes (OLEDs), photovoltaic cells, and sensors.

The synthesis of 6-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoxaline involves multi-step processes that require careful optimization to ensure high yield and purity. The introduction of the tetramethylboronate ester typically involves halogen-metal exchange followed by borylation reactions under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production methods, making this compound more accessible for industrial applications.

From a mechanistic standpoint, the reactivity of 6-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoxaline is governed by electronic effects and steric factors inherent to its structure. The methyl group at the 6-position influences electron density distribution within the quinoxaline ring, while the boronic ester moiety participates in metal-catalyzed coupling reactions via oxidative addition and transmetalation pathways. Understanding these principles is crucial for designing synthetic routes that maximize efficiency and minimize side reactions.

The impact of 6-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoxaline on drug discovery is underscored by its incorporation into several clinical trials targeting various diseases. Researchers have harnessed its structural features to develop molecules that exhibit high binding affinity and selectivity for biological targets. The success of these early-stage trials has spurred further investigation into quinoxaline derivatives as lead compounds for new therapies.

In conclusion,6-methyl-7-(tetramethyl-1,3,2-dioxaborlan - 2 - yl)quinoxalin e (CAS No. 1210047 - 61 - 2) represents a versatile building block with significant potential across multiple scientific disciplines. Its role in pharmaceutical synthesis underscores its importance as a precursor for developing novel therapeutics targeting cancer and infectious diseases. Additionally,its applications in materials science highlight its value as a component in advanced electronic devices. As research continues to uncover new functionalities and applications,this compound will undoubtedly remain at forefrontof scientific innovation.